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Compound of Interest

Compound Name: Cyclooctene

CAS No.: 931-87-3

Cat. No.: B1348243

Get Quote

Navigating the lifecycle of laboratory chemicals extends beyond their application in research

and development; it culminates in their safe and compliant disposal. Cyclooctene, a versatile

cycloalkene used in synthesis and polymerization, requires meticulous handling not only during

use but also at the end of its experimental life. This guide provides an in-depth, procedural

framework for the proper disposal of cyclooctene, ensuring the safety of laboratory personnel,

adherence to regulatory standards, and protection of our environment.

Hazard Profile and Immediate Safety Precautions
Understanding the inherent risks of a chemical is the foundation of its safe management.

Cyclooctene is a flammable liquid and vapor, posing a significant fire risk.[1][2] Its vapors can

form explosive mixtures with air and may travel to a source of ignition and flash back.[3]

Beyond its flammability, it can cause skin and eye irritation, and is classified as very toxic to

aquatic life, necessitating stringent containment to prevent environmental release.[1][3]

Key Safety Data:
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Property Value Significance & Source(s)

CAS Number 931-87-3 ((Z)-Cyclooctene) Unique chemical identifier.

Flash Point 25 - 56 °C (77 - 133 °F)

The low flash point indicates it

is a flammable liquid that can

be ignited at or near room

temperature.[1][4]

UN Number UN3295

United Nations number for

transport of "Hydrocarbons,

liquid, n.o.s.".[4]

Transport Hazard Class 3 (Flammable Liquid)
Denotes its primary hazard

during transportation.[4]

RCRA Waste Code D001 (Ignitability)

As a liquid with a flash point

<140°F, it is classified as an

ignitable hazardous waste

under EPA regulations.[5][6]

Environmental Hazard Very toxic to aquatic life
Prohibits disposal into sewer

systems or waterways.[2][3]

Before handling waste cyclooctene, always operate within a certified chemical fume hood.

Personal Protective Equipment (PPE) is mandatory and includes:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[1]

Body Protection: A flame-resistant lab coat and closed-toe shoes.

The Regulatory Framework: A Generator's
Responsibility
In the United States, the management of hazardous waste is governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7] A
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core principle of RCRA is that the generator of the waste—the laboratory or institution—is

responsible for its proper identification and management from "cradle to grave."[8]

Chemical waste generators must determine if a discarded chemical is classified as hazardous.

[1][2] Cyclooctene, due to its flash point below 60°C (140°F), is characterized as an ignitable

hazardous waste, assigned the EPA waste code D001.[5][6] It is crucial to consult not only

federal regulations (40 CFR Part 261) but also state and local rules, which may be more

stringent.[1] Your institution's Environmental Health & Safety (EHS) office is the primary

resource for navigating these specific requirements.

Step-by-Step Disposal Protocol for Waste
Cyclooctene
The required method for the final disposal of cyclooctene is high-temperature incineration in a

licensed hazardous waste disposal facility.[9] These facilities are designed to achieve a

destruction and removal efficiency (DRE) of 99.99% for organic hazardous constituents,

ensuring minimal environmental impact.[10] Never attempt to dispose of cyclooctene by

evaporation in a fume hood or by pouring it down the drain.[2][3]

Protocol for Waste Collection:
Select the Proper Container:

Use a clean, chemically compatible container, preferably the original manufacturer's bottle

or a designated waste container provided by your EHS office.

Ensure the container has a secure, leak-proof cap. Do not use containers with damaged

caps or seals.[11]

The container must be in good condition, free of cracks or significant external

contamination.

Segregate the Waste:

Dedicate a waste container specifically for cyclooctene and compatible flammable liquids.
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Crucially, do not mix cyclooctene with incompatible waste streams. Avoid mixing with

strong oxidizing agents, acids, or bases.[1]

Keep halogenated and non-halogenated solvent wastes in separate containers unless

directed otherwise by your EHS office. This is a critical step as mixed wastes can be

significantly more expensive and difficult to dispose of.[12]

Label the Container Correctly:

Attach a hazardous waste tag to the container before adding the first drop of waste.

Clearly write the full chemical name, "Cyclooctene," and list any other components if it is

a mixture. Do not use abbreviations or chemical formulas.[13]

Indicate the relevant hazards by checking the boxes for "Flammable" and "Toxic."

Accumulate the Waste Safely:

Store the waste container in a designated "Satellite Accumulation Area" (SAA), which must

be at or near the point of generation (e.g., in the same lab).[8]

Keep the waste container closed at all times, except when actively adding waste.[8]

Store the container in secondary containment (such as a chemical-resistant tray or tub) to

contain potential leaks.

Ensure the SAA is away from heat sources, sparks, or open flames.[4]

Arrange for Disposal:

Once the container is full or you are finished generating this waste stream, submit a

pickup request to your institution's EHS department.

Do not allow waste to accumulate for more than 12 months in an SAA.[8]

Managing Cyclooctene-Contaminated Waste
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Disposal procedures must also account for materials contaminated with cyclooctene. These

items are also considered hazardous waste and must not be placed in the regular trash.

Contaminated Solids (Non-Sharp): This includes absorbent pads, gloves, bench paper, and

silica gel.

Collect these materials in a separate, clearly labeled, sealed plastic bag or a designated

solid waste container.

Label the bag or container as "Cyclooctene-Contaminated Debris" and list the associated

hazards.

Contaminated Sharps: This includes needles, syringes, and Pasteur pipettes.

Place these items in a designated, puncture-proof sharps container for hazardous

chemical waste.

Do not mix chemically contaminated sharps with biohazardous sharps.

Empty Containers: An "empty" container that held cyclooctene is still considered hazardous

waste as it retains residue.[3]

Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone). The rinsate

must be collected and disposed of as D001 hazardous waste.

After rinsing, deface the label on the original container and dispose of it as instructed by

your EHS office, which may allow for glass recycling or disposal in regular trash depending

on local policy.

Emergency Procedures for Spills
Immediate and correct response to a spill is critical to prevent injury and environmental release.

Alert Personnel: Notify everyone in the immediate area.

Remove Ignition Sources: Turn off any nearby hot plates, equipment, or open flames.
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Evacuate (If Necessary): For large spills (>100 mL), or if you feel unsafe, evacuate the area,

close the door, and contact your institution's emergency EHS number.

Contain and Clean (Small Spills Only): If the spill is small and you are trained to handle it:

Ensure you are wearing the appropriate PPE.

Cover the spill with an inert absorbent material, such as activated carbon, vermiculite, or

dry sand.[1]

Using non-sparking tools (e.g., plastic or brass), carefully scoop the absorbed material into

a sealable container.[1]

Wipe the area with a cloth dampened with a solvent like acetone (collecting the cloth as

hazardous waste) and then with soap and water.

Label the container with all constituents and request a waste pickup.

Waste Minimization and Green Chemistry
The most effective disposal strategy is to minimize waste generation at the source.[13] This is

not only environmentally responsible but also reduces disposal costs.[11]

Prudent Purchasing: Order only the quantity of cyclooctene required for your experiments.

While bulk purchases may seem cheaper per gram, the cost of disposing of unused material

often negates the savings.[13]

Scale Reduction: Where possible, adapt experiments to a microscale level to reduce the

volume of chemicals used and waste generated.[12]

Inventory Management: Maintain an accurate, up-to-date chemical inventory. Before ordering

more cyclooctene, check if it is available elsewhere in your research group or department.

[11]

Substitution: For some applications, investigate whether a less hazardous or more

environmentally benign alternative could be used.
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Cyclooctene Disposal Workflow
The following diagram outlines the decision-making process for handling cyclooctene waste

streams in a laboratory setting.
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Waste Generation
(Cyclooctene or

Contaminated Material)

What is the nature
of the waste?

Liquid Cyclooctene
(Pure or Mixture)

 Liquid 

Contaminated Solids
(Gloves, Paper, etc.)

 Solid Debris 

Contaminated Sharps
(Needles, Pipettes)

 Sharps 

Collect in a labeled,
sealed, compatible liquid

waste container.

Collect in a labeled,
sealed bag or solid

waste container.

Collect in a puncture-proof
chemical sharps container.

Store in designated
Satellite Accumulation Area (SAA)

with secondary containment.

Request pickup from
Environmental Health & Safety (EHS)

for incineration.

Click to download full resolution via product page

Caption: Decision workflow for segregating and managing cyclooctene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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